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Compound of Interest

Compound Name:
5-Bromo-2-hydroxy-4-

methylbenzoic acid

Cat. No.: B1267732 Get Quote

Essential Safety and Handling Guide for 5-Bromo-2-
hydroxy-4-methylbenzoic acid
This guide provides crucial safety and logistical information for handling 5-Bromo-2-hydroxy-
4-methylbenzoic acid in a laboratory setting. The following procedures are based on the

known hazards of structurally similar compounds and are intended to ensure the safety of

researchers, scientists, and drug development professionals.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 5-Bromo-2-hydroxy-4-methylbenzoic acid is

not readily available, data from analogous compounds such as 5-bromosalicylic acid and other

substituted benzoic acids indicate potential hazards.[1][2] The primary risks are associated with

skin, eye, and respiratory irritation.[1]

GHS Classification for Structurally Similar Compound (5-Bromosalicylic Acid)
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Hazard Class Hazard Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Data sourced from PubChem CID 6972 for 5-Bromosalicylic acid, a structurally related

compound.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to mitigate the risks of exposure when handling 5-
Bromo-2-hydroxy-4-methylbenzoic acid.
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PPE Category Item Specifications & Rationale

Eye and Face Protection
Safety Goggles with Side

Shields or Face Shield

Essential for protecting against

splashes and airborne

particles that can cause

serious eye irritation. Standard

eyeglasses are not a

substitute.[2]

Skin Protection
Chemical-Resistant Gloves

(Nitrile or Neoprene)

Protects against direct skin

contact.[2][3] Nitrile gloves

offer good resistance to a

variety of chemicals. Always

inspect gloves for tears or

degradation before use and

change them immediately if

contaminated.[2]

Laboratory Coat

Provides a barrier against

spills and splashes, protecting

personal clothing and skin. It

should be fully buttoned and fit

properly.[2]

Respiratory Protection
Fume Hood or Fitted

Respirator

Handling the solid compound

may generate dust. Working in

a fume hood is the best

practice to avoid the inhalation

of airborne particles.[2] If a

fume hood is not available, a

properly fitted respirator may

be required.[2][4]

Operational and Disposal Plans
Handling Protocol:

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[3] All personnel must be trained on the potential hazards and
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emergency procedures.

Ventilation: Always handle 5-Bromo-2-hydroxy-4-methylbenzoic acid in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation of dust or

vapors.[5][6]

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above,

including safety goggles, a lab coat, and chemical-resistant gloves.

Dispensing: When weighing or transferring the solid material, do so carefully to avoid

generating dust. Use a spatula or other appropriate tool.

Spill Management: In the event of a spill, evacuate the immediate area. For small spills of

the solid, gently sweep up the material, avoiding dust generation, and place it into a sealed

container for disposal.[7][8] Do not wash spills into the sewer system.[3]

Personal Hygiene: After handling, wash hands and any exposed skin thoroughly with soap

and water.[7][8] Do not eat, drink, or smoke in the laboratory.[5]

Disposal Plan:

Waste Collection: All waste materials containing 5-Bromo-2-hydroxy-4-methylbenzoic
acid, including contaminated gloves, weigh boats, and paper towels, should be collected in a

designated, labeled, and sealed hazardous waste container.

Container Labeling: Clearly label the waste container with "Hazardous Waste" and the

chemical name: "5-Bromo-2-hydroxy-4-methylbenzoic acid".

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials, until it is collected for disposal.[5][7]

Disposal Method: Dispose of the chemical waste through an approved waste disposal plant.

[5][7][8][9] Adhere to all local, state, and federal regulations for hazardous waste disposal.

Safety Workflow Visualization
The following diagram illustrates the logical flow of operations for safely handling 5-Bromo-2-
hydroxy-4-methylbenzoic acid.
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Caption: Workflow for handling 5-Bromo-2-hydroxy-4-methylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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